(1R,2R)-3-cyclopropyl-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-1-carboxylic acid

• IUPAC Name: 3-cyclopropyl-4-(4-methoxyphenyl)-2-oxo-4,5-dihydro-1H-3-benzazepine-5-carboxylic acid
• InChI: InChI=1S/C21H21NO4/c1-26-16-10-6-13(7-11-16)20-19(21(24)25)17-5-3-2-4-14(17)12-18(23)22(20)15-8-9-15/h2-7,10-11,15,19-20H,8-9,12H2,1H3,(H,24,25)
• InChI Key: AWELICOVKJJFNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(C3=CC=CC=C3CC(=O)N2C4CC4)C(=O)O
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• CAS No.: 2202285-19-4

Description

(1R,2R)-3-cyclopropyl-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine-1-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.402. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis Techniques

  Research on related benzazepine compounds includes developing synthesis methods for bridged-ring nitrogen compounds and benzazepinones. For example, Lennon and Proctor (1979) explored the synthesis of 2, 3, 4, 5-tetrahydro-1, 4-dimethyl-5-oxo-1-benzazepine (Lennon & Proctor, 1979).

• Structural Analysis

  Guerrero et al. (2014) investigated the hydrogen-bonded assembly in benzazepine derivatives, providing insights into their structural properties (Guerrero et al., 2014).

• Novel Synthesis Approaches

  A study by Booker-Milburn et al. (1997) focused on the synthesis and utilization of 4-amino-1,2,3,4-tetrahydro-1(1H)-benzazepines, highlighting the diversity in synthesis techniques for benzazepine derivatives (Booker‐Milburn et al., 1997).

• Conformational Studies

  The synthesis of conformationally constrained phenylalanine analogues via Heck cyclisations by Gibson et al. (1997) demonstrates the application of benzazepine derivatives in studying molecular conformations (Gibson et al., 1997).

• Rearrangement Studies

  McMahon et al. (1982) explored the rearrangement of 1-(α-hydroxybenzyl)-1,2,3,4-tetrahydroisoquinolines to 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines, adding to the understanding of chemical reactions involving benzazepine structures (McMahon et al., 1982).

Applications in Pharmacology

• Antagonist Synthesis

  Ikemoto et al. (2005) reported on the synthesis of a CCR5 antagonist, a class of compounds to which benzazepines are related. This shows the potential application of these compounds in drug development (Ikemoto et al., 2005).

• Analytical Methods

  Kaiser et al. (1987) developed a method for quantifying benzazepine derivatives in biological samples, highlighting their relevance in pharmacokinetic studies (Kaiser et al., 1987).

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound. If it has biological activity, it could be due to interactions with proteins or enzymes in the body, possibly through the formation of hydrogen bonds or hydrophobic interactions.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied as a potential therapeutic agent.